![molecular formula C13H8Cl4O4S B4850657 2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate](/img/structure/B4850657.png)
2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate
Overview
Description
2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate, also known as DCMB, is a chemical compound that has been widely used in scientific research as a tool to study the biochemical and physiological effects of various processes in living organisms.
Mechanism of Action
2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate acts as a potent inhibitor of protein phosphatases, which are enzymes that remove phosphate groups from proteins. This inhibition leads to an increase in the phosphorylation of proteins, which can have various effects on cellular processes. This compound has also been shown to modulate the activity of ion channels, which are proteins that regulate the flow of ions across cell membranes. This modulation can affect the electrical properties of cells and can lead to changes in cellular signaling.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on living organisms. For example, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. This compound has also been shown to modulate the activity of ion channels in the heart, which can affect heart rate and rhythm.
Advantages and Limitations for Lab Experiments
One advantage of using 2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate in lab experiments is its potency as an inhibitor of protein phosphatases. This allows for the study of the effects of protein phosphorylation on various cellular processes. However, one limitation of using this compound is its potential toxicity, which can affect the viability of cells and organisms.
Future Directions
There are several future directions for research involving 2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate. One area of research is the development of more potent and selective inhibitors of protein phosphatases. Another area of research is the study of the effects of this compound on other cellular processes, such as gene expression and protein synthesis. Additionally, the use of this compound in animal models of disease could provide insights into the potential therapeutic applications of this compound in the treatment of various diseases.
Scientific Research Applications
2,5-dichlorophenyl 3,4-dichloro-2-methoxybenzenesulfonate has been used in a variety of scientific research applications, including the study of protein kinase activity, the regulation of ion channels, the modulation of intracellular calcium signaling, and the inhibition of protein phosphatases. This compound has also been used to study the role of protein kinases in various cellular processes such as cell growth, differentiation, and apoptosis.
Properties
IUPAC Name |
(2,5-dichlorophenyl) 3,4-dichloro-2-methoxybenzenesulfonate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8Cl4O4S/c1-20-13-11(5-4-9(16)12(13)17)22(18,19)21-10-6-7(14)2-3-8(10)15/h2-6H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IDTBNEYKTBVNIJ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8Cl4O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.1 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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